Cas no 1805969-70-3 (4-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 4-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1805969-70-3
• MF: C₆H₃F₃IN₃O₅S
• MW: 413.069802522659
• CID: 4836336
• Update Time: 2025-05-25

4-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C6H3F3IN3O5S/c7-6(8,9)18-3-1-2(10)4(13(14)15)5(12-3)19(11,16)17/h1H,(H2,11,16,17)
• InChI Key： JUQHZFKALYPAFK-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1[N+](=O)[O-])S(N)(=O)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 447
• XLogP3: 1.7
• Topological Polar Surface Area: 137

Additional information on 4-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide

Comprehensive Overview of 4-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1805969-70-3)

4-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide is a specialized sulfonamide derivative with a unique molecular structure that combines iodo, nitro, and trifluoromethoxy functional groups. This compound, identified by its CAS number 1805969-70-3, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and crop protection agents. Its structural complexity and reactivity make it a valuable intermediate in synthetic chemistry.

The pyridine core of this molecule is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs and biologically active compounds. Researchers are increasingly exploring its applications in targeted therapies, especially in the context of antibacterial and antifungal agents. The presence of the sulfonamide group enhances its potential for hydrogen bonding, which is critical for interactions with biological targets.

In recent years, the demand for halogenated pyridines like 4-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide has surged, driven by advancements in precision medicine and sustainable agriculture. This compound’s nitro group offers opportunities for further functionalization, making it a versatile candidate for structure-activity relationship (SAR) studies. Its trifluoromethoxy moiety also contributes to improved metabolic stability, a key consideration in modern drug design.

From an industrial perspective, the synthesis of CAS 1805969-70-3 involves multi-step processes that emphasize green chemistry principles. Researchers are optimizing routes to minimize waste and improve yields, aligning with global trends toward environmentally friendly synthesis. The compound’s iodo substituent is particularly valuable for cross-coupling reactions, a hot topic in catalysis research.

Given its potential, 4-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-2-sulfonamide is frequently discussed in forums focusing on medicinal chemistry innovations and agrochemical development. Its relevance to antibiotic resistance and crop yield enhancement aligns with pressing global challenges, making it a compound of interest for both academia and industry. Future research may explore its role in next-generation therapeutics and sustainable pest control solutions.